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Compound of Interest

Compound Name: 7,4'-Dihydroxyflavan

CAS No.: 82925-54-0

Cat. No.: B1204990

Get Quote

Executive Summary & Structural Distinction
7,4'-Dihydroxyflavan is a reduced flavonoid (specifically a flavan) lacking the C2-C3 double

bond and the C4 ketone group found in flavones. Predominantly isolated from Dracaena

cochinchinensis (Dragon’s Blood) and Dracaena loureiri, it exhibits distinct antifungal and

antibacterial properties but is chemically labile in acidic conditions.

For drug development professionals, distinguishing this molecule from its oxidized counterparts

is critical, as the minor structural variations dictate massive shifts in biological targets—from

microbial cell walls (Flavan) to nuclear receptors (Isoflavan) and tyrosine kinase receptors

(Flavone).
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Compound Backbone
Key Structural
Feature

Primary Biological
Target

7,4'-Dihydroxyflavan Flavan
Saturated C2-C3, No

C4=O

Antifungal /

Antibacterial

(Membrane

disruption)

7,4'-Dihydroxyflavone Flavone
Double bond C2-C3,

C4=O

Anti-inflammatory

(MUC5AC, Eotaxin

inhibition)

7,8-Dihydroxyflavone Flavone C7, C8 Hydroxylation

TrkB Agonist (BDNF

mimetic,

Neuroprotection)

Equol Isoflavan
B-ring at C3

(Isoflavonoid)

Estrogen Receptor

(Agonist)

Chemical Stability & Handling (Expert Insight)
Critical Protocol Warning: Unlike the robust flavone backbone, 7,4'-dihydroxyflavan is acid-

sensitive.

Observation: In the presence of mineral acids (e.g., HCl), 7,4'-dihydroxyflavan undergoes

rapid self-condensation, turning the solution from colorless/pale yellow to brown or greenish-

yellow.[1]

Mechanism: The electron-rich A-ring (resorcinol type) facilitates electrophilic attack at the C6

or C8 positions by the benzylic carbocation formed at C2/C4 under acidic conditions.

Operational Implication: All extraction and purification protocols must maintain neutral or

slightly basic pH. Avoid acid-catalyzed hydrolysis steps often used for flavonoid glycosides.

[2]

Comparative Bioactivity Profile
A. 7,4'-Dihydroxyflavan (The Target)[5]
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Activity: Primarily antimicrobial.[3] It acts as a phytoalexin in Dracaena species.

Data:

Antifungal: Fungitoxic against Botrytis cinerea and Cladosporium herbarum.

Antibacterial: Derivatives (e.g., 8-methyl-7,4'-dihydroxyflavan) show MIC values ~29.5

µM against Helicobacter pylori.[4][5]

MOA: Likely membrane disruption due to the flexibility of the saturated C-ring, allowing

deeper intercalation into lipid bilayers compared to planar flavones.

B. 7,4'-Dihydroxyflavone (The Oxidized Analog)
Activity: Anti-asthmatic and Anti-inflammatory.

Data:

MUC5AC Inhibition: IC

= 1.4 µM (in NCI-H292 cells).

Eotaxin Inhibition: IC

= 0.28 µM.

Aldose Reductase: IC

= 3.8 µM.

Differentiation: The C2-C3 double bond confers planarity, essential for fitting into the narrow

enzymatic pockets of aldose reductase and signaling kinases.

C. 7,8-Dihydroxyflavone (The Neurotrophic Standard)
Activity: Brain-Derived Neurotrophic Factor (BDNF) mimetic.[2]

Data: High affinity binding to TrkB receptors (

1-10 nM range implied by functional assays).[2]
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Pharmacokinetics: Crosses the Blood-Brain Barrier (BBB);

134 min in mice.

Experimental Protocols
Protocol 1: Isolation of 7,4'-Dihydroxyflavan from
Dracaena Resin
This protocol avoids acidic degradation.

Extraction:

Pulverize dried Dracaena cochinchinensis resin.[6]

Extract with Methanol (MeOH) at room temperature (3x, 24h each). Do not use heat.[2]

Fractionation:

Concentrate MeOH extract under reduced pressure.

Resuspend residue in water and partition sequentially with n-Hexane (remove lipids)

Ethyl Acetate (EtOAc).

Collect the EtOAc fraction (contains the flavans).

Purification (Chromatography):

Stationary Phase: Silica Gel 60 (70-230 mesh).

Mobile Phase: Gradient of CHCl

: MeOH (Starting 100:0

90:10).

Polishing: Subject flavan-rich fractions to Sephadex LH-20 (Eluent: MeOH) to remove

polymeric tannins.[2]
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Validation:

TLC: Spray with 10% H

SO

and heat. 7,4'-Dihydroxyflavan will appear as a distinct colored spot (distinct from the
bright yellow of flavones).

Protocol 2: Comparative Antioxidant Assay (DPPH)
To distinguish radical scavenging capacity between Flavan and Flavone.

Preparation: Prepare 0.1 mM DPPH solution in methanol.

Incubation: Mix 100 µL of test compound (1–100 µM) with 100 µL DPPH solution in a 96-well

plate.

Control: Ascorbic acid (Positive Control) and DMSO (Vehicle).

Measurement: Incubate in dark for 30 mins. Read Absorbance at 517 nm.

Calculation:

[1][2]

Expectation: 7,8-DHF (catechol moiety) > 7,4'-Dihydroxyflavone > 7,4'-Dihydroxyflavan.

Visualizations
Comparison of Signaling Pathways & Biological Targets
The following diagram illustrates how the structural "scaffold" directs the molecule to different

biological fates.
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Structural Determinants
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Caption: Divergent biological targets based on the oxidation state and substitution pattern of

the flavonoid backbone.

Biosynthetic & Chemical Relationship
Understanding the origin and stability of 7,4'-Dihydroxyflavan.
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Stability Alert
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Caption: Biosynthetic reduction pathway and the critical acid-instability pathway leading to

polymerization.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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